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Compound of Interest

2-Acetamido-4-methoxybutanoic
Compound Name:

acid
CAS No.: 57906-57-7
Cat. No.: B3384849

Get Quote

Executive Summary

2-Acetamido-4-methoxybutanoic acid (also known as N-Acetyl-O-methylhomoserine) is a
non-proteinogenic amino acid derivative. Structurally, it is the N-acetylated form of methoxine
(O-methylhomoserine), a compound widely recognized as an isostere of methionine.

In drug development and chemical biology, this compound serves a critical role as an oxidation-
resistant surrogate for methionine. Unlike methionine, which is susceptible to oxidation (forming
sulfoxides and sulfones) that can alter peptide potency and stability, the ether linkage in the 4-
methoxy group provides chemical stability while maintaining similar steric and electronic
properties to the thioether of methionine. This guide details its molecular architecture, synthesis
pathways, and applications in peptide engineering.

Molecular Architecture
Structural Analysis

The molecule consists of a butanoic acid backbone with two key substitutions:
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» Position 2 (Alpha): An acetamido group (

), conferring peptide-bond-like character and protecting the amine.

o Position 4 (Gamma): A methoxy group (

), replacing the methylthio group (

) found in methionine.

Stereochemistry: The biologically relevant form is typically the (S)-enantiomer (derived from L-
homoserine), analogous to L-methionine.

Chemical ldentifiers

Property Value

IUPAC Name 2-Acetamido-4-methoxybutanoic acid

N-Acetyl-O-methylhomoserine; N-
Common Synonyms ]
Acetylmethoxine

Chemical Formula

SMILES COCCC(NC(C)=0)C(0)=0

Precursor CAS 4385-91-5 (Free amine: O-Methylhomoserine)

Molecular Weight Calculation

The molecular weight is calculated based on the standard atomic weights of its constituent
elements.
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Element Count Atomic Mass (Da) Subtotal (Da)
Carbon (C) 7 12.011 84.077
Hydrogen (H) 13 1.008 13.104
Nitrogen (N) 1 14.007 14.007
Oxygen (O) 4 15.999 63.996

Total MW 175.18 g/mol

e Monoisotopic Mass: 175.0845 Da

e Exact Mass: 175.0845 Da

Synthesis and Production Protocols

Production of 2-Acetamido-4-methoxybutanoic acid is typically achieved through the
functionalization of L-homoserine. Two primary routes exist: a chemical protection strategy and
an enzymatic side-reaction pathway.

Chemical Synthesis Pathway

This protocol ensures high enantiomeric purity by starting from chiral L-homoserine.
Step-by-Step Methodology:
» N-Acetylation: L-Homoserine is treated with acetic anhydride (

) in a basic aqueous solution (Schotten-Baumann conditions) or pyridine to yield N-Acetyl-L-
homoserine.

o Carboxyl Protection: The carboxylic acid is protected as a methyl ester using thionyl chloride
in methanol (

) to prevent side reactions during alkylation.

¢ O-Methylation: The hydroxyl group at the gamma position is methylated. Common reagents
include methyl iodide (
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) with silver oxide (
) or sodium hydride (
), though mild conditions are preferred to prevent racemization.

» Ester Hydrolysis: The methyl ester is cleaved using lithium hydroxide (

) in THF/Water to yield the final free acid.

Enzymatic Pathway (Biosynthetic Note)

In specific methylotrophic bacteria (e.g., Corynebacterium glutamicum), O-methylhomoserine is
produced as a side product by the enzyme O-acetylhomoserine sulfhydrolase (MetY) in the
presence of methanol. While this produces the free amine, subsequent N-acetylation (chemical
or enzymatic) yields the target compound. This route is less common for preparative synthesis
but relevant for metabolic engineering.

Synthesis Workflow Diagram
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Caption: Chemical synthesis pathway from L-Homoserine to 2-Acetamido-4-
methoxybutanoic acid.

Physicochemical Properties & Analytical Data
Key Properties

o Solubility: Soluble in water, methanol, and DMSO. Moderately soluble in ethanol.
o Acidity (pKa): The carboxylic acid typically has a pKa

3.5-4.0.
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 Lipophilicity: Less lipophilic than N-acetylmethionine due to the oxygen atom (ether) being
more polar than the sulfur atom (thioether).

 Stability: Highly resistant to oxidation by peroxides or atmospheric oxygen, unlike its
methionine counterpart.

Analytical Characterization (Expected Signals)

To validate the identity of the synthesized compound, use the following spectral markers:

« -NMR (DMSO-
, 400 MHz):
o 1.85 ppm (s, 3H): Acetyl methyl group (
).
o 1.9-2.0 ppm (m, 2H): Beta-methylene protons (
).
o 3.25 ppm (s, 3H): Methoxy methyl group (
).
o 3.3-3.4 ppm (t, 2H): Gamma-methylene protons adjacent to oxygen (
).
o 4.2 ppm (m, 1H): Alpha-proton (
).
o 8.1 ppm (d, 1H): Amide proton (
).
e Mass Spectrometry (ESI-MS):

o Positive Mode

m/z.
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o Negative Mode

m/z.

Applications in Drug Development
Methionine Isostere in Peptidomimetics

The primary utility of 2-Acetamido-4-methoxybutanoic acid is as a building block for
"Methoxinine" peptides.

o Problem: Methionine residues in therapeutic peptides (e.g., radiopharmaceuticals) often
oxidize to sulfoxides during storage or radiolabeling, leading to loss of potency.[1]

e Solution: Substituting Met with O-methylhomoserine (and its N-acetylated derivatives for N-
terminal capping) preserves the side-chain length and flexibility while eliminating the
oxidation liability.

e Mechanism: The ether oxygen acts as a structural mimic for the sulfur atom but lacks the
empty d-orbitals required for oxidation to sulfoxide.

Metabolic Probes

N-acetylated amino acids are often taken up by specific cellular transporters. This compound
can serve as a probe to study amino acid transport systems that recognize the methionine
motif without being incorporated into proteins via the standard translation machinery (unless
specific auxotrophs or engineered tRNA synthetases are used).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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